Cas no 1788559-51-2 (N-[2-(furan-2-yl)-2-methoxyethyl]-7-methoxy-1-benzofuran-2-carboxamide)

• Product Name: N-[2-(furan-2-yl)-2-methoxyethyl]-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 1788559-51-2
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 5367418
• Update Time: 2025-10-23

N-[2-(furan-2-yl)-2-methoxyethyl]-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-2-yl)-2-methoxyethyl]-7-methoxy-1-benzofuran-2-carboxamide

• Inchi： 1S/C17H17NO5/c1-20-13-6-3-5-11-9-14(23-16(11)13)17(19)18-10-15(21-2)12-7-4-8-22-12/h3-9,15H,10H2,1-2H3,(H,18,19)
• InChI Key： JFKYZNUDOVESQC-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1C(NCC(C1=CC=CO1)OC)=O

Additional information on N-[2-(furan-2-yl)-2-methoxyethyl]-7-methoxy-1-benzofuran-2-carboxamide

Introduction to N-[2-(furan-2-yl-2-methoxyethyl)]-7-methoxy-1-benzofuran-2-carboxamide (CAS No. 1788559-51-2)

N-[2-(furan-2-yl-2-methoxyethyl)]-7-methoxy-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1788559-51-2, represents a unique structural motif that combines elements of heterocyclic chemistry with functionalized alkyl chains, making it a promising candidate for various biological and chemical applications.

The molecular structure of N-[2-(furan-2-yl-2-methoxyethyl)]-7-methoxy-1-benzofuran-2-carboxamide is characterized by the presence of a benzofuran core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets in a manner that promotes therapeutic effects. The benzofuran ring system is further modified by the introduction of a methoxy group at the 7-position, enhancing its lipophilicity and solubility profile, which are critical factors for drug-like properties.

The presence of the furan-2-yl moiety at the 2-position of the side chain adds another layer of complexity to the compound's interactions with biological systems. Furans are known for their ability to engage in hydrogen bonding and π-stacking interactions, which can be exploited to improve binding affinity and selectivity in drug design. Additionally, the 2-methoxyethyl group provides a flexible alkyl chain that can modulate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in pharmaceuticals. The benzofuran scaffold has been extensively studied for its role in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial agents. The structural features of N-[2-(furan-2-yl-2-methoxyethyl)]-7-methoxy-1-benzofuran-2-carboxamide make it an attractive candidate for further investigation in these contexts.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the furan-2-yl and 2-methoxyethyl groups necessitates careful consideration of protecting group strategies and coupling techniques to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and improve efficiency.

Evaluation of N-[2-(furan-2-yl-2-methoxyethyl)]-7-methoxy-1-benzofuran-2-carboxamide has been conducted through both computational modeling and experimental studies. Computational approaches have provided insights into its molecular interactions with potential biological targets, while experimental studies have focused on its physicochemical properties and preliminary biological activity. These studies have highlighted the compound's potential as a lead molecule for further drug development.

The pharmacological profile of N-[2-(furan-2-yl-2-methoxyethyl)]-7-methoxy-1-benzofuran-2-carboxamide has been explored through in vitro assays that assess its interaction with various enzymes and receptors. Initial findings suggest that this compound exhibits promising activity against certain therapeutic targets, although further studies are needed to fully elucidate its mechanism of action and therapeutic potential. The methoxy groups present in the molecule are thought to play a crucial role in modulating its biological activity by influencing receptor binding affinity.

The solubility and stability profiles of N-[2-(furan-2-yl-2-methoxyethyl)]-7-methoxy-1-benzofuran-2-carboxamide have been optimized through structural modifications aimed at improving pharmacokinetic properties. The use of computational tools has aided in predicting how different substituents affect solubility and metabolic stability, allowing for rational design of analogs with enhanced drug-like characteristics.

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